3-Chloro-5-fluoro-4-(1-methylethoxy)-benzoic acid

• IUPAC Name: 3-chloro-5-fluoro-4-propan-2-yloxybenzoic acid
• InChI: InChI=1S/C10H10ClFO3/c1-5(2)15-9-7(11)3-6(10(13)14)4-8(9)12/h3-5H,1-2H3,(H,13,14)
• InChI Key: MGXFMMUCCXVXBN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1Cl)C(=O)O)F
• Molecular Formula: C10H10ClFO3
• Molecular Weight: 232.63 g/mol

Description

3-Chloro-5-fluoro-4-(1-methylethoxy)-benzoic acid, also known as CFMB, is an important organic compound used in a variety of scientific research applications. CFMB is a member of the benzoic acid family and is characterized by its unique molecular structure and chemical properties. CFMB is primarily used in the synthesis of other molecules, as a catalyst in certain reactions, and as a reagent in a variety of biochemical and physiological experiments.

Scientific Research Applications

3-Chloro-5-fluoro-4-(1-methylethoxy)-benzoic acid has a variety of scientific research applications. It has been used as a reagent in a number of biochemical and physiological experiments, including studies of enzyme kinetics, protein folding, and cellular signaling pathways. This compound has also been used as a catalyst in certain chemical reactions, such as the synthesis of other organic compounds. In addition, this compound has been used in the synthesis of novel drugs and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Chloro-5-fluoro-4-(1-methylethoxy)-benzoic acid is not yet fully understood. However, it is believed that this compound acts as an inhibitor of certain enzymes and proteins, which can lead to changes in biochemical and physiological processes. In addition, this compound is believed to interact with certain receptors in the body, which can alter the activity of certain hormones and neurotransmitters.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, some studies have shown that this compound can influence the activity of certain enzymes and proteins, which can lead to changes in biochemical and physiological processes. In addition, this compound has been shown to interact with certain receptors in the body, which can alter the activity of certain hormones and neurotransmitters.

Advantages and Limitations for Lab Experiments

The use of 3-Chloro-5-fluoro-4-(1-methylethoxy)-benzoic acid in lab experiments has a number of advantages and limitations. On the one hand, this compound is relatively easy to synthesize and is cost-effective, making it an ideal choice for researchers. In addition, this compound is relatively stable and has a low toxicity, making it safe to use in experiments. On the other hand, the effects of this compound on biochemical and physiological processes are not yet fully understood, making it difficult to predict the outcome of certain experiments.

Future Directions

There are a number of possible future directions for research on 3-Chloro-5-fluoro-4-(1-methylethoxy)-benzoic acid. First, further studies are needed to better understand the mechanism of action of this compound and its effects on biochemical and physiological processes. Second, more research is needed to develop novel applications for this compound, such as the synthesis of new drugs and pharmaceuticals. Third, additional studies are needed to evaluate the safety and efficacy of this compound in various lab experiments. Finally, further research is needed to explore the potential therapeutic uses of this compound.

Synthesis Methods

3-Chloro-5-fluoro-4-(1-methylethoxy)-benzoic acid is typically synthesized through a two-step reaction. The first step involves the reaction of 3-chloro-4-fluorobenzonitrile with 1-methylethoxycarbonyl chloride. This reaction forms 3-chloro-5-fluoro-4-methoxybenzonitrile, which is then reacted with sodium hydroxide to form the desired product of this compound. This synthesis method is simple and cost-effective, making it an ideal choice for researchers.